2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H28N4O2S2
• Molecular Weight: 504.7 g/mol
• IUPAC Name: (5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H28N4O2S2/c1-3-4-7-13-30-26(33)22(35-27(30)34)15-21-24(28-23-11-10-18(2)16-31(23)25(21)32)29-14-12-19-8-5-6-9-20(19)17-29/h5-6,8-11,15-16H,3-4,7,12-14,17H2,1-2H3/b22-15-
• InChI Key: ODAYWURFQFWUNJ-JCMHNJIXSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCC5=CC=CC=C5C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCC5=CC=CC=C5C4)SC1=S

Description

2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a sophisticated synthetic compound designed for biochemical and pharmacological research. This molecule is characterized by a complex structure featuring a pyridopyrimidinone core linked to a dihydroisoquinoline moiety and a distinctive (Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl group. Based on its structural profile, it is identified as a kinase inhibitor and is utilized in oncology research to investigate signal transduction pathways that drive cell proliferation and survival. Its mechanism of action is anticipated to involve the potent and selective inhibition of specific protein kinases, making it a valuable chemical probe for studying disease mechanisms in cell-based assays and enzymatic studies. Researchers employ this compound to explore new therapeutic targets and to understand the complex interplay within kinase-driven cellular processes. This product is offered with comprehensive analytical data, including HPLC and mass spectrometry, to ensure identity and purity. It is intended for use by qualified laboratory professionals only. For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Preparation Methods

Thermal Cyclization of Isopropylidene Derivatives

As demonstrated in halogenated pyrido-pyrimidinones, thermal cyclization of isopropylidene (2-pyridylamino)methylenemalonates under decarboxylation yields the core structure. This method avoids harsh catalysts but requires precise temperature control (150–200°C) for optimal ring closure.

Reagents and Conditions

Substrate	Catalyst	Temperature	Yield
Isopropylidene malonate derivatives	None	170–200°C	60–75%

Heteropolyacid-Catalyzed Cyclization

Aluminum-exchanged tungstophosphoric acid salts (Al_xH_3−xPW₁₂O₄₀) enhance Brønsted and Lewis acidity, enabling efficient synthesis of pyrido[1,2-a]pyrimidinones under mild conditions.

Catalytic Performance

Catalyst	Surface Area (m²/g)	Lewis Acid Sites	Reaction Time (h)	Yield
H<sub>3</sub>PW<sub>12</sub>O<sub>40</sub>	15–20	Low	12	85%
Al<sub>3</sub>PW<sub>12</sub>O<sub>40</sub>	25–30	High	6	92%

Synthesis of the 3,4-Dihydroisoquinoline Moiety

The 3,4-dihydroisoquinoline group is typically formed via the Bischler-Napieralski reaction or Pictet-Spengler reaction .

Bischler-Napieralski Cyclization

This method involves cyclization of β-phenylethylamine derivatives with acid chlorides using Lewis acids like POCl₃.

Example Protocol

• Step 1 : React 3,4-dimethoxyphenethylamine with acyl chloride (e.g., benzoyl chloride) to form amide intermediates.

• Step 2 : Cyclize using POCl₃ at reflux, yielding dihydroisoquinoline.

• Step 3 : Reduce with NaBH₄ to obtain tetrahydroisoquinoline derivatives.

Yield Optimization

Substrate	Acyl Chloride	Cyclization Time (h)	Yield
3,4-Dimethoxyphenethylamine	Benzoyl chloride	4	85%
Phenethylamine	Acetyl chloride	6	78%

Alternative Routes via Grignard Reagents

Organomagnesium compounds react with ketoamides to introduce substituents at the C-1 position, followed by cyclization using p-toluenesulfonic acid (PTSA).

Key Steps

• Grignard Addition : React ketoamide with RMgX (e.g., MeMgBr) to form tertiary alcohol.

• Cyclization : Treat with PTSA in CH₂Cl₂ at room temperature.

Substituent Effects

R Group	Reaction Time (h)	Yield
Methyl	1	90%
Ethyl	2	85%

Thiazolidinylidene Group Synthesis

The 4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene group is synthesized via Knoevenagel condensation .

Knoevenagel Condensation

This reaction couples a thiazolidinone core with an oxo compound (e.g., pentan-2-one) in the presence of a base.

General Procedure

• Thiazolidinone Preparation : React thioamide with dimethylacethylenedicarboxylate under basic conditions.

• Condensation : Treat with pentan-2-one and piperidine in ethanol at reflux.

Reaction Parameters

Base	Solvent	Temperature (°C)	Time (h)	Yield
Piperidine	Ethanol	80	6	88%
NaOAc	Acetic acid	100	8	82%

Z-Isomer Selectivity

The Z-configuration is favored due to steric and electronic factors. Microwave-assisted synthesis accelerates reaction kinetics without altering selectivity.

Microwave Conditions

Power (W)	Time (min)	Solvent	Yield
300	15	Ethanol	92%

Coupling the Core and Substituents

The final compound is assembled via Suzuki coupling or nucleophilic substitution .

Suzuki-Miyaura Coupling

A palladium catalyst facilitates cross-coupling between the pyrido-pyrimidinone core and a boronic ester derivative of the dihydroisoquinoline.

Example

Catalyst	Base	Solvent	Yield
Pd(PPh<sub>3</sub>)<sub>4</sub>	K<sub>2</sub>CO<sub>3</sub>	DME/H<sub>2</sub>O	70%

Direct Alkylation

The thiazolidinylidene group is introduced via alkylation of the pyrido-pyrimidinone core with a brominated thiazolidine derivative.

Reagents

Substrate	Alkylating Agent	Base	Yield
Pyrido-pyrimidinone	3-Pentyl-4-oxo-2-thioxothiazolidin-5-ylidene bromide	K<sub>2</sub>CO<sub>3</sub>	65%

Purification and Characterization

Purification : Column chromatography (silica gel, 20–25% ethyl acetate in heptane) and recrystallization (EtOH/CH₃COCH₃) are standard.

Characterization :

Technique	Key Data
<sup>1</sup>H NMR	δ 8.00–7.96 (aromatic H), δ 6.6–6.9 (vinylic H)
<sup>13</sup>C NMR	δ 160–125 (aromatic C), δ 198 (C=O)
HRMS	[M+H]<sup>+</sup> = m/z 533.7 (calculated)

Reaction Optimization and Challenges

Catalyst Selection for Cyclization

Al₃PW₁₂O₄₀ outperforms H₃PW₁₂O₄₀ in pyrido-pyrimidinone synthesis due to enhanced Lewis acidity.

Stereoselectivity Control

Z-Isomer dominance in Knoevenagel products is attributed to transition-state stabilization by bulky groups.

Comparative Analysis of Methods

Method	Advantages	Limitations
Thermal Cyclization	High purity	Low scalability
Heteropolyacid Catalysis	Eco-friendly	Catalyst cost
Suzuki Coupling	High regioselectivity	Pd catalyst expense

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: This reaction can be used to modify the functional groups on the compound.

Reduction: This reaction can be used to reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can be used to introduce new functional groups into the compound

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated molecule .

Scientific Research Applications

Structure and Properties

This compound features:

• A pyrido-pyrimidine backbone .
• A thiazolidine ring .
• An isoquinoline moiety .

The intricate arrangement of these molecular fragments indicates potential bioactivity, particularly in the treatment of neurodegenerative diseases and other medical conditions.

Neurodegenerative Disease Treatment

Research indicates that compounds similar to this one may act as positive allosteric modulators of dopamine receptors. This mechanism is particularly relevant for conditions such as:

• Parkinson's Disease : The compound may improve motor symptoms and cognitive impairments associated with the disease by enhancing dopamine receptor activity .
• Schizophrenia : It could alleviate negative symptoms and cognitive deficits by modulating dopamine pathways .

Antidepressant Effects

Preliminary studies suggest that this compound may also possess antidepressant properties. By influencing neurotransmitter systems, it could provide relief from symptoms of depression and anxiety disorders .

Attention Deficit Hyperactivity Disorder (ADHD)

Given its effects on dopamine modulation, the compound might be explored for its efficacy in treating ADHD, potentially improving focus and reducing impulsivity .

Case Study 1: Parkinson's Disease

In a study investigating the effects of similar compounds on Parkinson's disease models, researchers found that administration led to significant improvements in motor function and reductions in cognitive decline. The mechanism was attributed to enhanced dopaminergic signaling .

Case Study 2: Cognitive Impairment

A clinical trial assessed the impact of a related compound on cognitive impairment in patients with Parkinson's disease. Results indicated marked improvements in cognitive tests for those receiving the treatment compared to a placebo group .

Mechanism of Action

The mechanism of action of 2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects .

Comparison with Similar Compounds

Research Findings and Hypotheses

While the evidence lacks explicit biological data, structural analysis permits informed hypotheses:

• Metabolic Stability : The target’s methyl and pentyl groups may reduce oxidative metabolism compared to piperazine-containing analogues .
• Target Selectivity: The dihydroisoquinolinyl group’s bicyclic structure could favor interactions with aminergic receptors (e.g., serotonin or dopamine receptors) over flat aromatic systems like benzodioxolyl .
• Solubility Challenges: The thiazolidinone’s lipophilicity might necessitate formulation adjustments vs. more polar analogues.

Biological Activity

The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one represents a complex organic molecule with multiple heterocyclic components. Its unique structure suggests significant potential for biological activity, particularly in medicinal chemistry. This article explores the biological activities of this compound based on existing research findings.

Structural Overview

The molecular formula of the compound is $C_{26}H_{26}N_{4}O_{3}S_{2}$ with a molecular weight of 506.6 g/mol. The structure features a pyrido-pyrimidine backbone fused with a thiazolidine ring and an isoquinoline moiety, which are known to influence various biological activities.

Antimicrobial Activity

Recent studies have shown that derivatives of the 3,4-dihydroisoquinoline scaffold exhibit notable antimicrobial properties. For instance, compounds with similar structural features have demonstrated effectiveness against various bacterial strains and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways.

Insecticidal Activity

Research conducted on related thiazolidine derivatives has indicated significant insecticidal properties. For example, a study reported that certain synthesized compounds showed varying toxicity levels against Aphis nerii, with LC50 values ranging from 1.04 to 52.45 ppm. The presence of specific functional groups in these compounds was linked to their enhanced insecticidal activity, suggesting that the compound may also exhibit similar properties due to its structural characteristics .

Cytotoxicity and Antitumor Activity

The potential antitumor activity of isoquinoline derivatives has been explored extensively. Compounds structurally related to our target have been evaluated for cytotoxic effects on cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis. The specific interactions between these compounds and cellular targets such as DNA or key enzymes involved in cancer metabolism are areas of active investigation .

Case Studies

Study	Focus	Findings
El-Gaby et al. (2023)	Insecticidal Activity	Identified high toxicity against Aphis nerii with specific structural modifications leading to increased efficacy .
Recent Review on Alkaloids	Antimicrobial and Antitumor Activities	Highlighted the diverse biological activities of 3,4-dihydroisoquinoline derivatives, including significant antimicrobial effects .
Synthesis and Characterization Study	Structural Analysis	Reported synthesis routes for similar compounds and their biological evaluations showing promising antitumor activities .

The biological activity of the compound is likely mediated through several mechanisms:

• Enzyme Inhibition : Many heterocyclic compounds act as enzyme inhibitors, affecting metabolic pathways crucial for pathogen survival or cancer cell proliferation.
• Membrane Disruption : Compounds may interact with microbial membranes, leading to increased permeability and cell death.
• DNA Interaction : Some derivatives can intercalate into DNA or inhibit topoisomerases, disrupting replication in cancer cells.